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Compound of Interest

Compound Name:
3-bromo-N-(furan-2-

ylmethyl)aniline

Cat. No.: B13274649

Get Quote

Executive Summary
Bromo-substituted furfuryl anilines represent a specialized class of pharmacophores frequently

utilized as intermediates in the synthesis of Hsp90 inhibitors, antimicrobial agents, and novel

agrochemicals. Their chemical structure fuses a halogenated aromatic amine (bromoaniline)

with a furan heterocycle via a methylene bridge.

This guide provides a "Meta-SDS" framework. Unlike commodity chemicals with static safety

data, these research intermediates often lack specific toxicological studies. Therefore, safety

protocols must be synthesized from the Structure-Activity Relationships (SAR) of their

constituent moieties: the hematological toxicity of anilines (methemoglobinemia) and the

physicochemical instability of furans (photo-oxidation).

Chemical Identity & Scaffold Analysis
To accurately assess risk, we must first define the chemical boundaries of this class. The

hazards described herein apply to the following general scaffold:
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Core Structure:

-((furan-2-yl)methyl)bromoaniline

Variations:

Regioisomerism: 2-bromo, 3-bromo, or 4-bromo substitution on the aniline ring.

Secondary vs. Tertiary: Typically secondary amines, though

-alkylated tertiary variants share similar toxicological profiles.

Property Characteristic Implication for Safety

Molecular Weight ~252.11 g/mol
Non-volatile solid or viscous

oil; particulate inhalation risk.

Lipophilicity (LogP) ~3.0 - 3.5
High skin absorption potential;

bioaccumulative.

Reactivity Nucleophilic Nitrogen
Incompatible with strong

oxidizers, acid chlorides.

Stability Furan Ring
High Photosensitivity. Prone to

polymerization/darkening.

Hazard Identification (GHS Framework)
Synthesized Classification based on 4-bromoaniline (CAS 106-40-1) and Furfurylamine (CAS

617-89-0).

3.1 Core GHS Classifications
Researchers must treat all isomers as possessing the most severe hazards of the parent

compounds until proven otherwise.
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Hazard Class Category Hazard Statement Signal Word

Acute Toxicity (Oral) Cat 3/4

H301/H302:

Toxic/Harmful if

swallowed.

DANGER

Acute Toxicity

(Dermal)
Cat 3

H311: Toxic in contact

with skin.[1][2][3]
DANGER

Skin/Eye Irritation Cat 2/2A

H315/H319: Causes

skin/serious eye

irritation.[2][3][4]

WARNING

STOT - Repeated Cat 2

H373: May cause

damage to blood

(Methemoglobinemia).

WARNING

Aquatic Toxicity Cat 1/2

H411: Toxic to aquatic

life with long-lasting

effects.

-

3.2 The Critical Hazard: Methemoglobinemia
The defining toxicological risk of this class is Methemoglobinemia, driven by the aniline moiety.

Upon absorption, the hepatic cytochrome P450 system metabolizes the aniline into an

-hydroxylamine species. This reactive metabolite oxidizes Hemoglobin (

) to Methemoglobin (

), which cannot transport oxygen, leading to chemical asphyxiation.

Symptoms: Cyanosis (blue lips/nail beds), headache, dizziness, chocolate-brown blood.

Bromo-Furfuryl Aniline
(Parent Compound)

Hepatic Metabolism
(CYP450)

Absorption N-Hydroxy Metabolite
(Toxic Intermediate)

N-Hydroxylation Hemoglobin (Fe2+)
(Oxygen Carrier)

Redox Cycling Methemoglobin (Fe3+)
(Cannot Bind O2)

Oxidation Cellular Hypoxia
(Cyanosis)

Loss of Function

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoaniline
https://www.chemicalbook.com/msds/4-bromoaniline.pdf
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.chemicalbook.com/msds/4-bromoaniline.pdf
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.tcichemicals.com/BE/en/sds/B4873_EU_6N.pdf
https://www.benchchem.com/product/b13274649/docs?utm_src=pdf-body-img#technical-guide-safety-hazard-characterization-of-bromo-substituted-furfuryl-anilines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13274649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Mechanism of Aniline-Induced Methemoglobinemia. The N-hydroxylation step is

critical for toxicity.

Risk Assessment & Exposure Controls
4.1 Engineering Controls

Containment: All weighing and transfer operations must be conducted within a Chemical

Fume Hood or Glovebox.

Inert Atmosphere: Due to the electron-rich nature of the furan and aniline rings, these

compounds are prone to oxidative degradation. Store and handle under Nitrogen (

) or Argon (

) when possible.

4.2 Personal Protective Equipment (PPE)
Respiratory: If fume hood containment is breached or for spill cleanup, use a full-face

respirator with OV/AG (Organic Vapor/Acid Gas) cartridges.

Dermal: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).[4]

Outer Layer: Laminate film (Silver Shield®) or thick Nitrile (8 mil) for prolonged handling.

Standard latex is permeable to anilines.

4.3 Storage & Stability Protocol
The furan ring renders these compounds photosensitive. Exposure to ambient light can

catalyze ring-opening or polymerization, leading to black tar formation and potentially changing

the toxicological profile.

Vessel: Amber glass vials with Teflon-lined caps.

Condition: Store at 2–8°C (refrigerated) under inert gas.

Labeling: Must include "LIGHT SENSITIVE" and "TOXIC" pictograms.
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Operational Workflow: Handling Unknown Isomers
When synthesizing or handling a novel bromo-substituted furfuryl aniline where specific toxicity

data is absent, follow this decision logic to ensure safety.

New Compound Receipt/Synthesis
(Bromo-Furfuryl Aniline)

Is specific SDS available?

Follow Specific SDS

Yes

Apply 'Worst-Case' Protocols
(Class-Based)

No

1. Engineering: Fume Hood Only
2. PPE: Double Nitrile + Lab Coat
3. Storage: Amber Vial + N2 + 4°C

Experimental Use

Disposal:
Halogenated Organic Waste
(Do NOT mix with oxidizers)

Click to download full resolution via product page

Figure 2: Risk Management Workflow for Novel Bromo-Furfuryl Anilines.

Emergency Response Protocols
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6.1 First Aid
Inhalation: Remove victim to fresh air immediately.[4] If breathing is labored, administer

oxygen.[2] Alert medical personnel to potential methemoglobinemia.

Skin Contact:

IMMEDIATE: Drench with water for 15 minutes.

Use polyethylene glycol (PEG 400) or soap; water alone may not efficiently remove

lipophilic anilines.

Monitor for signs of cyanosis for 24 hours (delayed onset is common).

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2][3][4][5]

[6]

6.2 Firefighting Measures
Hazardous Combustion Products:

Hydrogen Bromide (HBr): Corrosive, acidic gas.[6]

Nitrogen Oxides (NOx): Toxic pulmonary irritants.

Extinguishing Media: Alcohol-resistant foam, dry chemical, or

. Do not use high-volume water jets (spreads contamination).

Disposal Considerations
Classification:Halogenated Solvent/Organic Waste.

Segregation: Isolate from oxidative waste streams (e.g., nitric acid waste, peroxides) to

prevent exothermic reactions.

Environmental: These compounds are toxic to aquatic life.[6][7] Zero discharge to sink or

sewer is permitted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13274649?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13274649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

